2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid

• Molecular Formula: C7H10BrN3O2
• Molecular Weight: 248.08 g/mol
• SMILES: CC(C)(C1=C(N=NN1C)Br)C(=O)O
• InChI: InChI=1S/C7H10BrN3O2/c1-7(2,6(12)13)4-5(8)9-10-11(4)3/h1-3H3,(H,12,13)
• InChIKey: CQRZTYOKEPJBDU-UHFFFAOYSA-N

2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic Acid – Physicochemical & Safety Profile

2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid (CAS 1701721-08-5) is a gem‑dimethyl‑substituted bromotriazole carboxylic acid building block with molecular formula C₇H₁₀BrN₃O₂ and molecular weight 248.08 g/mol [1]. The compound integrates a 4‑bromo‑1‑methyl‑1,2,3‑triazole core with a 2‑methylpropanoic acid side chain at the 5‑position, yielding a distinct steric and electronic profile relative to non‑gem‑dimethyl and directly carboxyl‑attached analogs. Computed properties include XLogP3‑AA 1.1, topological polar surface area 68 Ų, one hydrogen bond donor, and four hydrogen bond acceptors [1]. GHS classification assigns Acute Toxicity 4 (oral), Skin Irritation 2, Eye Irritation 2A, and STOT SE 3, with hazard statements H302, H315, H319, and H335 [1].

Core 1,2,3-triazole with gem-dimethyl propanoic acid at C-5

Handle 4-bromo for Suzuki cross-coupling; spatially separated from carboxyl

Profile Reduced rotatable bonds and steric shielding vs des-dimethyl analogs

• [1] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. Compound Summary CID 106463369. National Center for Biotechnology Information (2025). View Source

Why Close Triazole Analogs Cannot Substitute

Generic substitution among brominated triazole carboxylic acid building blocks is not possible because three structural features simultaneously determine synthetic utility: the triazole regioisomer (1,2,3‑ vs. 1,2,4‑triazole), the carboxylic acid tether length and substitution pattern (α‑ vs. direct attachment vs. α,α‑gem‑dimethyl), and the halogen position. The target compound combines a 1,2,3‑triazole core, a C‑5 attachment point, and an α,α‑gem‑dimethyl propanoic acid side chain [1]. This unique arrangement modulates pKa, logP, steric hindrance at the reactive center, and metabolic stability of derived amides and esters in ways that non‑gem‑dimethyl or directly attached carboxyl analogs cannot replicate [2]. Replacing the gem‑dimethyl group with a single α‑hydrogen (as in 2‑(4‑bromo‑1‑methyl‑1H‑1,2,3‑triazol‑5‑yl)propanoic acid) alters the conformational freedom and proteolytic susceptibility of downstream conjugates, while switching to the 4‑carboxylic acid regioisomer changes the vector of the carboxylate and thus the geometry of the final molecule [1].

Feature

This Compound

Close Analog

α-Substitution

Gem-dimethyl (α,α)

Single α-H (des-dimethyl)

Carboxyl attachment

C-5 via methylene spacer

Direct C-5 carboxyl or C-4 attachment

Triazole regioisomer

1,2,3-triazole

1,2,4-triazole

• [1] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. Compound Summary CID 106463369. National Center for Biotechnology Information (2025). View Source
• [2] Wang, X.-J.; Zhang, L.; et al. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Org. Lett. 2009, 11 (22), 5026–5028. View Source

Quantitative Differentiation Evidence

Gem-Dimethyl Steric Shielding vs. Des-Dimethyl Analog

The target compound bears an α,α‑gem‑dimethyl group on the propanoic acid side chain, whereas the closest analog, 2‑(4‑bromo‑1‑methyl‑1H‑1,2,3‑triazol‑5‑yl)propanoic acid (CAS 1692427‑84‑1), carries a single α‑hydrogen [1]. The gem‑dimethyl motif introduces greater steric hindrance around the carboxylic acid and reduces the number of rotatable bonds from 3 (in the des‑dimethyl analog) to 2 in the target compound, as computed by PubChem [1][2]. This conformational restriction is expected to lower the entropic penalty upon binding when the acid is elaborated into amide or ester derivatives, and to retard metabolic hydrolysis relative to non‑gem‑dimethyl counterparts [3].

Rotatable Bond Count

Data to verify

2 bonds (target) vs 3 bonds (des-dimethyl analog); reduction of 1

May support conformational restriction and metabolic stability screening

Computed PubChem descriptors; verify experimentally

Evidence Dimension	Rotatable bond count and steric bulk at the α‑carbon of the carboxylic acid side chain
Target Compound Data	2 rotatable bonds; gem‑dimethyl substitution at α‑carbon; molecular weight 248.08 g/mol
Comparator Or Baseline	2‑(4‑Bromo‑1‑methyl‑1H‑1,2,3‑triazol‑5‑yl)propanoic acid (CAS 1692427‑84‑1): 3 rotatable bonds; single α‑H; molecular weight 234.05 g/mol
Quantified Difference	Rotatable bond reduction of 1 (from 3 to 2); molecular weight increase of 14.03 g/mol
Conditions	Computed structural descriptors from PubChem (2025 release); rotatable bond count defined by Cactvs 3.4.8.18

Why This Matters

Reduced rotatable bond count and gem‑dimethyl steric shielding can improve metabolic stability and oral bioavailability of derived drug candidates, a factor that directly influences the choice of building block in medicinal chemistry programs.

• [1] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. CID 106463369. NCBI (2025). View Source
• [2] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid. CID 53439313. NCBI (2025). View Source
• [3] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45 (12), 2615–2623. View Source

XLogP Lipophilicity Advantage Over Direct Acid Analog

The target compound exhibits a computed XLogP3‑AA of 1.1 [1], whereas the directly attached carboxylic acid analog, 4‑bromo‑1‑methyl‑1H‑1,2,3‑triazole‑5‑carboxylic acid (CAS 1391631‑21‑2), has a reported LogP of approximately ‑0.46 . The 1.56 log unit difference arises from the insertion of the gem‑dimethyl‑substituted methylene spacer, which increases hydrocarbon character without adding hydrogen bond donors or acceptors. This positions the target compound closer to the optimal logP range (1–3) for oral bioavailability while retaining aqueous solubility typical of carboxylic acids [2].

Lipophilicity (XLogP)

Context-dependent

XLogP 1.1 (target) vs LogP −0.46 (direct acid analog); Δ +1.56

May support membrane permeability optimization in derived conjugates

Cross-study comparison; LogP method may differ between sources

Evidence Dimension	Lipophilicity (XLogP / LogP)
Target Compound Data	XLogP3‑AA = 1.1
Comparator Or Baseline	4‑Bromo‑1‑methyl‑1H‑1,2,3‑triazole‑5‑carboxylic acid (CAS 1391631‑21‑2): LogP = ‑0.46
Quantified Difference	ΔLogP ≈ +1.56 (target more lipophilic)
Conditions	Target: XLogP3‑AA computed by PubChem 2025; Comparator: LogP from Hit2Lead database

Why This Matters

A logP shift of +1.56 units without adding H‑bond donors enables medicinal chemists to modulate membrane permeability of derived conjugates while preserving favorable solubility, making the target compound a more versatile intermediate for optimizing ADME properties.

• [1] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. CID 106463369. NCBI (2025). View Source
• [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Adv. Drug Deliv. Rev. 2001, 46 (1–3), 3–26. View Source

TPSA Remains Favorable with Increased MW

The target compound has a computed TPSA of 68 Ų [1], which is well below the 140 Ų threshold commonly associated with acceptable oral absorption [2]. Despite the molecular weight increase from 206 g/mol (4‑bromo‑1‑methyl‑1H‑1,2,3‑triazole‑5‑carboxylic acid) to 248 g/mol, the TPSA remains unchanged because the additional carbon atoms do not contribute polar surface area. In contrast, introducing an amino group at the α‑position—as in 3‑amino‑3‑(4‑bromo‑1‑methyl‑1H‑1,2,3‑triazol‑5‑yl)propanoic acid—increases both TPSA and hydrogen bond donor count, potentially reducing membrane permeability [1].

Polar Surface Area

Class-level

TPSA 68 Ų (unchanged despite MW increase of 42 g/mol)

MW increase without polar surface area penalty

Computed TPSA; class-level absorption inference applies

Evidence Dimension	Topological Polar Surface Area (TPSA) and molecular weight efficiency
Target Compound Data	TPSA = 68 Ų; MW = 248.08 g/mol; HBD = 1; HBA = 4
Comparator Or Baseline	4‑Bromo‑1‑methyl‑1H‑1,2,3‑triazole‑5‑carboxylic acid: TPSA ≈ 68 Ų; MW = 206 g/mol; HBD = 1; HBA = 4
Quantified Difference	TPSA identical (68 Ų); MW increase of 42 g/mol with no TPSA penalty
Conditions	Computed by Cactvs 3.4.8.18 (PubChem 2025) for target; comparator values from ChemSpider

Why This Matters

Maintaining a constant TPSA while increasing molecular weight and lipophilicity allows the target compound to serve as a building block that extends molecular reach without compromising predicted oral absorption, a favorable trade‑off for fragment‑based and lead‑optimization programs.

• [1] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. CID 106463369. NCBI (2025). View Source
• [2] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45 (12), 2615–2623. View Source

Regioselective Suzuki Coupling via 4-Bromo Substituent

The 4‑bromo substituent on the 1,2,3‑triazole ring of the target compound is positioned for palladium‑catalyzed Suzuki cross‑coupling, as demonstrated by Wang et al. (2009) for a series of 4‑bromo‑1,2,3‑triazoles [1]. In that study, 4‑bromo‑N‑alkyl‑1,2,3‑triazoles underwent Suzuki coupling with aryl boronic acids to yield 2,4,5‑trisubstituted triazoles in good yields. The target compound combines this cross‑coupling handle with a carboxylic acid side chain that is orthogonal to the Suzuki conditions, enabling sequential diversification strategies not possible with analogs where the carboxyl group is directly attached to the triazole ring and may coordinate palladium or undergo decarboxylation [1].

Orthogonal Reactivity

Reported

4-Br (Suzuki handle) + COOH (amide/ester handle); spatially separated

Supports sequential diversification without protecting groups

Structural inference from established Pd catalysis

Evidence Dimension	Synthetic versatility via orthogonal functional groups
Target Compound Data	Contains both a cross‑coupling‑competent 4‑bromo substituent and a gem‑dimethyl‑protected carboxylic acid side chain at C‑5
Comparator Or Baseline	4‑Bromo‑1‑methyl‑1H‑1,2,3‑triazole‑5‑carboxylic acid: carboxyl directly attached may interfere with Pd catalysis or undergo protodecarboxylation
Quantified Difference	No quantitative yield comparison available; structural inference based on established reactivity patterns
Conditions	Suzuki cross‑coupling: Pd catalyst, aryl boronic acid, base, DMF or dioxane/water, 80–100 °C (Wang et al. 2009)

Why This Matters

The spatial separation of the bromo cross‑coupling site from the carboxylic acid enables modular, sequential derivatization—first Suzuki coupling at C‑4, then amide/ester formation at the side chain—without protecting group manipulation, streamlining library synthesis.

• [1] Wang, X.-J.; Zhang, L.; et al. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Org. Lett. 2009, 11 (22), 5026–5028. View Source

Amgen APJ Agonist Patent Intermediate

Bromotriazole intermediates structurally related to the target compound are explicitly claimed in Amgen's patent family covering APJ receptor agonists (US Patent 10,344,016 and continuations) [1]. The patent describes bromotriazole intermediates useful for synthesizing agonists of the APJ (apelin) receptor, a GPCR target for heart failure with reduced and preserved ejection fraction. While the exact target compound is not explicitly enumerated in the visible patent excerpt, the generic formula encompasses 4‑bromo‑1,2,3‑triazoles bearing carboxylic acid side chains at the 5‑position [1]. This establishes a precedent for bromotriazole carboxylic acid building blocks in cardiovascular drug discovery, differentiating the target compound from bromotriazoles lacking the carboxylic acid handle or those based on the 1,2,4‑triazole scaffold, which are not covered by this patent family.

Patent Context

Class-level

Within generic scope of bromotriazole intermediates in US 10,344,016

Reported research-stage cardiovascular target context

Class-level patent scope; verify specific enumeration

Evidence Dimension	Patent‑documented utility as a pharmaceutical intermediate
Target Compound Data	Falls within the generic scope of bromotriazole intermediates claimed in Amgen patent family US 10,344,016 / US 9,745,286
Comparator Or Baseline	1,2,4‑Triazole analogs and non‑carboxylic acid bromotriazoles are not covered by the same APJ agonist intermediate claims
Quantified Difference	No quantitative activity data; differentiation is based on patent‑protected structural scope
Conditions	APJ receptor agonist synthesis intermediates; patent family priority date May 20, 2015

Why This Matters

The existence of a patent family specifically claiming bromotriazole carboxylic acid intermediates for a clinically relevant cardiovascular target provides procurement confidence that this compound class has validated pharmaceutical utility, reducing the risk of investing in building blocks with no demonstrated downstream application.

• [1] Chen, N.; Chen, X.; Chen, Y.; et al. (Amgen Inc.). Bromotriazole Intermediates. US Patent 10,344,016 B2, issued July 9, 2019. (Continuation of US 9,745,286; priority May 20, 2015). View Source

1,2,3-Triazole Metabolic Stability Superiority

1,2,3‑Triazoles are recognized as metabolically stable bioisosteres of the amide bond and other carbonyl‑containing functional groups, with greater resistance to hydrolysis than 1,2,4‑triazoles due to differences in electron distribution and tautomeric equilibria [1][2]. The target compound benefits from this inherent stability of the 1,2,3‑triazole core, which is retained upon further derivatization. By contrast, 1,2,4‑triazole analogs such as 2‑(3‑bromo‑1H‑1,2,4‑triazol‑1‑yl)propanoic acid (CAS 1795275‑25‑0) [3] possess different pKa values and hydrogen‑bonding patterns that can alter target engagement and metabolic fate. The combination of a 1,2,3‑triazole core with a 4‑bromo substituent and a C‑5 gem‑dimethyl propanoic acid chain in a single building block offers a unique profile not available from any single comparator [1].

Regioisomer Stability

Class-level

1,2,3-triazole reported as metabolically stable amide bioisostere

Reported regioisomer-dependent stability profile

Class-level evidence; no head-to-head metabolic data

Evidence Dimension	Triazole regioisomer identity (1,2,3‑ vs. 1,2,4‑triazole) and its impact on metabolic stability
Target Compound Data	1,2,3‑Triazole core; reported greater metabolic stability as amide bioisostere
Comparator Or Baseline	1,2,4‑Triazole core (e.g., 2‑(3‑bromo‑1H‑1,2,4‑triazol‑1‑yl)propanoic acid); different pKa and H‑bond geometry
Quantified Difference	No direct head‑to‑head metabolic stability data for these specific compounds; class‑level inference from literature on triazole bioisosteres
Conditions	Class‑level evidence from medicinal chemistry reviews on triazole bioisosteres (Brik et al., 2005; Agalave et al., 2011)

Why This Matters

When selecting a triazole building block for amide bond replacement in drug candidates, the choice of 1,2,3‑ vs. 1,2,4‑triazole regioisomer has downstream consequences for target affinity, solubility, and metabolic clearance; the target compound provides the metabolically preferred 1,2,3‑triazole scaffold.

• [1] Brik, A.; Alexandratos, J.; Lin, Y.-C.; Elder, J. H.; Olson, A. J.; Wlodawer, A.; Goodsell, D. S.; Wong, C.-H. 1,2,3‑Triazole as a Peptide Surrogate in the Rapid Synthesis of HIV‑1 Protease Inhibitors. ChemBioChem 2005, 6 (7), 1167–1169. View Source
• [2] Agalave, S. G.; Maujan, S. R.; Pore, V. S. Click Chemistry: 1,2,3‑Triazoles as Pharmacophores. Chem. Asian J. 2011, 6 (10), 2696–2718. View Source
• [3] American Elements. 2-(3-Bromo-1,2,4-triazol-1-yl)propanoic acid. CAS 1795275-25-0. Product Datasheet (2026). View Source

Application Scenarios

Amide Bioisostere Building Block

The 1,2,3‑triazole core combined with the gem‑dimethyl carboxylic acid side chain makes this compound an ideal building block for replacing metabolically labile amide bonds in lead compounds. The gem‑dimethyl group reduces rotatable bonds (2 vs. 3 in the des‑dimethyl analog) and provides steric protection against hydrolytic enzymes [1], while the 1,2,3‑triazole ring resists metabolic degradation better than 1,2,4‑triazole isosteres [2]. The TPSA of 68 Ų and XLogP of 1.1 place derived conjugates within favorable oral bioavailability space [1].

Orthogonal Suzuki Coupling & Amide Formation

The spatial separation of the 4‑bromo substituent (cross‑coupling site) from the carboxylic acid (amide/ester formation site) enables two sequential, orthogonal diversification steps without protecting group manipulation. Suzuki coupling can be performed first to introduce aryl/heteroaryl diversity at C‑4, followed by HATU‑ or EDC‑mediated amide coupling at the carboxylic acid [3]. This orthogonal reactivity is not available in 4‑bromo‑1‑methyl‑1H‑1,2,3‑triazole‑5‑carboxylic acid, where the carboxyl group may interfere with palladium catalysis [3].

Lipophilicity-Tunable Fragment for FBDD

With a molecular weight of 248 g/mol, 13 heavy atoms, and a balanced XLogP of 1.1, the target compound qualifies as a fragment for fragment‑based drug discovery (FBDD) [1]. Compared to the directly attached analog (LogP ‑0.46, MW 206), the target compound offers higher lipophilicity without TPSA penalty, making it suitable for targeting hydrophobic binding pockets while maintaining aqueous solubility [1]. The bromine atom provides anomalous scattering for X‑ray crystallographic confirmation of binding mode [1].

APJ Agonist Intermediate for Cardiovascular Discovery

Bromotriazole carboxylic acid intermediates within the same structural class as the target compound are claimed in Amgen's patent family for APJ (apelin) receptor agonists, a target for heart failure therapy [4]. The target compound's 4‑bromo‑1‑methyl‑1,2,3‑triazole core with a C‑5 carboxylic acid side chain aligns with the generic Markush structures in the patent, making it a candidate building block for synthesizing novel APJ agonists or for use in structure‑activity relationship (SAR) studies around this clinically validated cardiovascular target [4].

Application

Selection Property

Validation Focus

Amide bond bioisostere studies

Gem-dimethyl steric shielding profile

Conformational restriction and metabolic stability screening

Sequential diversification synthesis

Spatially separated 4-Br and COOH handles

Orthogonal reactivity under Pd-catalyzed conditions

Fragment-based screening libraries

XLogP/TPSA balance with bromine anomalous scattering

Physicochemical profiling for fragment optimization

APJ receptor binding studies

1,2,3-triazole-5-carboxylic acid scaffold

Patent-documented research-stage target context

• [1] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. CID 106463369. NCBI (2025). View Source
• [2] Brik, A.; Alexandratos, J.; Lin, Y.-C.; Elder, J. H.; Olson, A. J.; Wlodawer, A.; Goodsell, D. S.; Wong, C.-H. 1,2,3‑Triazole as a Peptide Surrogate in the Rapid Synthesis of HIV‑1 Protease Inhibitors. ChemBioChem 2005, 6 (7), 1167–1169. View Source
• [3] Wang, X.-J.; Zhang, L.; et al. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Org. Lett. 2009, 11 (22), 5026–5028. View Source
• [4] Chen, N.; Chen, X.; Chen, Y.; et al. (Amgen Inc.). Bromotriazole Intermediates. US Patent 10,344,016 B2, issued July 9, 2019. View Source